Cas no 2228189-04-4 (1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluorocyclopropan-1-amine
• CAS No: 2228189-04-4
• MF: C₁₂H₁₄ClF₂NS
• MW: 277.761067867279
• CID: 5937484
• PubChem ID: 165850187
• Update Time: 2025-10-12

1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluorocyclopropan-1-amine
• 2228189-04-4
• 1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluorocyclopropan-1-amine
• EN300-1956161

• Inchi： 1S/C12H14ClF2NS/c1-7(2)17-9-5-3-4-8(13)10(9)11(16)6-12(11,14)15/h3-5,7H,6,16H2,1-2H3
• InChI Key： ZWTOJHAWIRVYHQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CC1(F)F)N)SC(C)C

Computed Properties

• Exact Mass: 277.0503546g/mol
• Monoisotopic Mass: 277.0503546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluorocyclopropan-1-amine

Introduction to 1-(2-Chloro-6-(Propan-2-Ylsulfanyl)Phenyl)-2,2-Difluorocyclopropanamine (CAS No. 2228189-04-4)

1-(2-Chloro-6-(Propan-2-Ylsulfanyl)Phenyl)-2,2-Difluorocyclopropanamine (CAS No. 2228189-04-4) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of cyclopropane derivatives, which are known for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a cyclopropane ring substituted with a fluorine atom at the 1-position and two chlorine atoms at the 3-position, along with a phenyl group attached to the nitrogen atom. The phenyl group itself is substituted with a chloro group at the 3-position and a propan-2-ylsulfanyl group at the 5-position.

The synthesis of 1-(2-Chloro-6-(Propan-2-Ylsulfanyl)Phenyl)-2,2-Difluorocyclopropanamine involves a series of intricate organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways for this compound, improving both yield and purity. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the reaction process while maintaining high selectivity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The cyclopropane ring is known to exhibit unique electronic properties that can enhance the bioactivity of molecules. Recent research has focused on evaluating the compound's ability to act as an inhibitor of certain enzymes involved in disease pathways. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases.

In addition to its pharmacological applications, 1-(2-Chloro-6-(Propan-2-Ylsulfanyl)Phenyl)-2,2-Difluorocyclopropanamine has shown potential in materials science. Its rigid structure and unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have explored its ability to form self-assembled monolayers on surfaces, which could be utilized in creating high-performance electronic devices.

The compound's stability under various conditions has also been a subject of recent investigation. Studies have shown that 1-(Chloro-Sulfanyl Phenyl)Cyclopropylamine exhibits good thermal stability up to 150°C and is resistant to hydrolysis under mildly acidic or basic conditions. These properties make it suitable for use in industrial processes where stability is critical.

From an environmental perspective, understanding the fate and behavior of CAS No. 2228189-04-4 in natural systems is crucial for assessing its potential impact on ecosystems. Recent eco-toxicological studies have indicated that the compound has low acute toxicity to aquatic organisms when exposed at environmentally relevant concentrations. However, further long-term studies are required to fully understand its ecological implications.

In conclusion, 1-(Chloro-Sulfanyl Phenyl)Cyclopropylamine (CAS No. 2228189-04-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an attractive target for further research and development in fields such as drug discovery, materials science, and environmental chemistry.